Cas no 60868-61-3 (2-(5-Methyl-pyrazol-1-ylmethyl)-quinoline-4-carboxylic acid)

2-(5-Methyl-pyrazol-1-ylmethyl)-quinoline-4-carboxylic acid structure
60868-61-3 structure
Product Name:2-(5-Methyl-pyrazol-1-ylmethyl)-quinoline-4-carboxylic acid
CAS No:60868-61-3
MF:C15H13N3O2
MW:267.282623052597
CID:1075545
PubChem ID:6485411
Update Time:2025-04-20

2-(5-Methyl-pyrazol-1-ylmethyl)-quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Methyl-pyrazol-1-ylmethyl)-quinoline-4-carboxylic acid
    • 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 7-chloro-1-(2-fluorobenzoyl)-5-phenyl-
    • 7-chloro-1-(2-fluoro-benzoyl)-5-phenyl-1,5-dihydro-benzo[b][1,4]diazepine-2,4-dione
    • 7-Chloro-1-(2-fluorobenzoyl)-5-phenyl-1H-1,5-benzodiazepine-2,4(3H,5H)-dione
    • 7-chloro-1-(2-furfuryl-2H-pyrazol-3-yl)-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester
    • AC1L4TIW
    • AC1Q4O35
    • AG-K-22979
    • AR-1H3234
    • CTK4F4461
    • LS-34094
    • 60868-61-3
    • HMS2656N23
    • 2-((5-Methyl-1H-pyrazol-1-yl)methyl)quinoline-4-carboxylic acid
    • MFCD05861711
    • HMS1701E07
    • CHEMBL1461588
    • EN300-230111
    • VS-09802
    • 2-(5-methyl-pyrazol-1-ylmethyl)-quinoline-4-carboxylic acid, AldrichCPR
    • CS-0240794
    • BBL030423
    • 2-[(5-methyl-1H-pyrazol-1-yl)methyl]quinoline-4-carboxylic acid
    • AB00606046-06
    • 956371-98-5
    • STK349989
    • 2-[(5-methylpyrazol-1-yl)methyl]quinoline-4-carboxylic acid
    • DTXSID001175422
    • MLS000716850
    • SMR000278367
    • 2-[(5-Methyl-1H-pyrazol-1-yl)methyl]-4-quinolinecarboxylic acid
    • AKOS000302589
    • NCGC00301614-01
    • Inchi: 1S/C15H13N3O2/c1-10-6-7-16-18(10)9-11-8-13(15(19)20)12-4-2-3-5-14(12)17-11/h2-8H,9H2,1H3,(H,19,20)
    • InChI Key: OKRIIXQGYJWTIZ-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(CN2C(C)=CC=N2)=NC2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 267.100776666g/mol
  • Monoisotopic Mass: 267.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 68Ų

2-(5-Methyl-pyrazol-1-ylmethyl)-quinoline-4-carboxylic acid Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT

2-(5-Methyl-pyrazol-1-ylmethyl)-quinoline-4-carboxylic acid Related Literature

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